Cas no 142396-56-3 (2-Quinoxalinamine, 3-chloro-6-nitro-)
2-Quinoxalinamine, 3-chloro-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinoxalinamine, 3-chloro-6-nitro-
- 3-Chloro-6-nitroquinoxalin-2-amine
- EN300-1668758
- CS-0499239
- 142396-56-3
-
- Inchi: 1S/C8H5ClN4O2/c9-7-8(10)12-5-2-1-4(13(14)15)3-6(5)11-7/h1-3H,(H2,10,12)
- InChI Key: LYWKJOHNYWBCGR-UHFFFAOYSA-N
- SMILES: N1C2C(=CC([N+]([O-])=O)=CC=2)N=C(Cl)C=1N
Computed Properties
- Exact Mass: 224.0101031Da
- Monoisotopic Mass: 224.0101031Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 97.6Ų
2-Quinoxalinamine, 3-chloro-6-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR027UUE-50mg |
3-chloro-6-nitroquinoxalin-2-amine |
142396-56-3 | 95% | 50mg |
$188.00 | 2025-02-15 | |
| Aaron | AR027UUE-100mg |
3-chloro-6-nitroquinoxalin-2-amine |
142396-56-3 | 95% | 100mg |
$267.00 | 2025-02-15 | |
| Aaron | AR027UUE-250mg |
3-chloro-6-nitroquinoxalin-2-amine |
142396-56-3 | 95% | 250mg |
$372.00 | 2025-02-15 | |
| Aaron | AR027UUE-500mg |
3-chloro-6-nitroquinoxalin-2-amine |
142396-56-3 | 95% | 500mg |
$654.00 | 2025-02-15 | |
| Aaron | AR027UUE-1g |
3-chloro-6-nitroquinoxalin-2-amine |
142396-56-3 | 95% | 1g |
$828.00 | 2025-02-15 | |
| Aaron | AR027UUE-2.5g |
3-chloro-6-nitroquinoxalin-2-amine |
142396-56-3 | 95% | 2.5g |
$1603.00 | 2025-02-15 | |
| Aaron | AR027UUE-5g |
3-chloro-6-nitroquinoxalin-2-amine |
142396-56-3 | 95% | 5g |
$2356.00 | 2025-02-15 | |
| Aaron | AR027UUE-10g |
3-chloro-6-nitroquinoxalin-2-amine |
142396-56-3 | 95% | 10g |
$3485.00 | 2023-12-16 | |
| 1PlusChem | 1P027UM2-50mg |
3-chloro-6-nitroquinoxalin-2-amine |
142396-56-3 | 95% | 50mg |
$202.00 | 2024-06-20 | |
| 1PlusChem | 1P027UM2-100mg |
3-chloro-6-nitroquinoxalin-2-amine |
142396-56-3 | 95% | 100mg |
$272.00 | 2024-06-20 |
2-Quinoxalinamine, 3-chloro-6-nitro- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-Quinoxalinamine, 3-chloro-6-nitro-
Introduction to 2-Quinoxalinamine, 3-chloro-6-nitro- (CAS No. 142396-56-3): Applications and Recent Research Developments
The compound 2-Quinoxalinamine, 3-chloro-6-nitro- (CAS No. 142396-56-3) represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The presence of both chloro and nitro substituents on the quinoxaline core imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery.
Quinoxaline derivatives have long been explored for their pharmacological potential, with various analogs exhibiting antimicrobial, anticancer, and anti-inflammatory properties. The specific substitution pattern in 2-Quinoxalinamine, 3-chloro-6-nitro- enhances its interactions with biological targets, particularly enzymes and receptors involved in disease pathways. Recent studies have highlighted its role as a key intermediate in synthesizing novel therapeutic agents.
In the realm of medicinal chemistry, the nitro group in 2-Quinoxalinamine, 3-chloro-6-nitro- serves as a versatile functional handle for further chemical modifications. Functionalization at this position can lead to the development of more potent and selective drug candidates. For instance, reduction of the nitro group can yield an amine derivative with altered pharmacokinetic profiles, while coupling with other heterocycles can expand the compound's spectrum of activity.
Recent advancements in computational chemistry have enabled the rational design of quinoxaline-based molecules. Molecular docking studies using 2-Quinoxalinamine, 3-chloro-6-nitro- as a template have identified promising interactions with target proteins, such as kinases and transcription factors. These insights have guided the synthesis of optimized derivatives aimed at improving binding affinity and reducing off-target effects.
The synthesis of 2-Quinoxalinamine, 3-chloro-6-nitro- involves multi-step organic reactions that highlight the compound's synthetic utility. Key steps include nucleophilic aromatic substitution to introduce the chloro group followed by nitration to achieve the desired substitution pattern. The reaction conditions must be carefully controlled to ensure high yield and purity, often requiring specialized equipment and expertise.
One of the most compelling aspects of 2-Quinoxalinamine, 3-chloro-6-nitro- is its potential in addressing unmet medical needs. Ongoing clinical trials are evaluating its efficacy in treating chronic inflammatory diseases by modulating immune responses. Preliminary results suggest that this compound may inhibit key inflammatory pathways without significant side effects, making it a promising candidate for further development.
The role of 2-Quinoxalinamine, 3-chloro-6-nitro- in drug development extends beyond its direct therapeutic applications. It serves as a building block for more complex molecules, allowing chemists to explore novel chemical space. The ability to modify its core structure while retaining biological activity underscores its importance in modern drug discovery efforts.
Future research directions for 2-Quinoxalinamine, 3-chloro-6-nitro- include exploring its role in combination therapies and investigating its mechanism of action at a molecular level. Advances in spectroscopic techniques and crystallography will provide deeper insights into how this compound interacts with biological systems. Such knowledge is crucial for optimizing its therapeutic potential and ensuring long-term safety.
The versatility of 2-Quinoxalinamine, 3-chloro-6-nitro- makes it an indispensable tool in pharmaceutical research. Its unique structural features and biological activities position it as a cornerstone in the development of next-generation drugs. As scientific understanding evolves, so too will the applications of this remarkable compound.
142396-56-3 (2-Quinoxalinamine, 3-chloro-6-nitro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)